Cas no 941910-04-9 (2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(3-methylphenyl)acetamide)

• Product Name: 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(3-methylphenyl)acetamide
• CAS No: 941910-04-9
• MF: C₂₇H₂₆N₄O₄
• MW: 470.519746303558
• CID: 5971906
• PubChem ID: 16812635
• Update Time: 2025-06-11

2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(3-methylphenyl)acetamide
• 941910-04-9
• F2255-1222
• 2-({2-[4-(furan-2-carbonyl)piperazin-1-yl]quinolin-8-yl}oxy)-N-(3-methylphenyl)acetamide
• 2-((2-(4-(furan-2-carbonyl)piperazin-1-yl)quinolin-8-yl)oxy)-N-(m-tolyl)acetamide
• AKOS024631914

• Inchi： 1S/C27H26N4O4/c1-19-5-2-7-21(17-19)28-25(32)18-35-22-8-3-6-20-10-11-24(29-26(20)22)30-12-14-31(15-13-30)27(33)23-9-4-16-34-23/h2-11,16-17H,12-15,18H2,1H3,(H,28,32)
• InChI Key： DDKANXSGCRWJDR-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CCN(C2C=CC3C=CC=C(C=3N=2)OCC(NC2C=CC=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 470.19540532g/mol
• Monoisotopic Mass: 470.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87.9Ų

Additional information on 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(3-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 941910-04-9 and Product Name: 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(3-methylphenyl)acetamide

The compound with the CAS number 941910-04-9 and the product name 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(3-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique architecture, incorporating a piperazine moiety linked to a quinoline ring system, suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of heterocyclic compounds into drug design. The presence of both furan and quinoline units in this molecule not only enhances its structural complexity but also imparts specific pharmacological properties. The furan-2-carbonyl group, in particular, has been identified as a key pharmacophore in several bioactive molecules, contributing to their binding affinity and metabolic stability. This feature, combined with the piperazin-1-yl moiety, which is known for its ability to modulate receptor activity, positions this compound as a versatile tool for investigating neural and cardiovascular pathways.

Recent studies have highlighted the importance of quinoline derivatives in the development of antimalarial and anticancer agents. The 8-position of the quinoline ring in this compound is particularly noteworthy, as it provides a site for functionalization that can influence both solubility and bioavailability. The N-(3-methylphenyl)acetamide moiety further enhances the molecule's pharmacokinetic profile by improving its lipophilicity while maintaining adequate water solubility. These characteristics make it an attractive candidate for oral administration and systemic delivery.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in modern organic synthesis. The initial step involves the condensation of furan-2-carboxylic acid with an appropriate amine derivative to form the piperazine-furan linkage. Subsequent functionalization of the quinoline ring through nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions allows for the introduction of the desired substituents. The final step involves the acetylation of the amine group with N-(3-methylphenyl)acetamide, which not only completes the molecular structure but also optimizes its pharmacological properties.

From a computational chemistry perspective, the molecular dynamics simulations of this compound have revealed intriguing insights into its binding interactions. The combination of quantum mechanical calculations and molecular mechanics approaches has allowed researchers to predict how this molecule might interact with biological targets such as enzymes and receptors. The piperazin-1-yl group, in particular, has been identified as a key interaction point, capable of forming hydrogen bonds and hydrophobic interactions that could modulate receptor activity.

The pharmacological evaluation of this compound has already begun in several academic and industrial laboratories. Preliminary in vitro studies suggest that it exhibits promising activity against a range of targets relevant to neurological disorders and inflammation. The ability of the furan-2-carbonyl group to modulate enzyme activity has been particularly noted, as it may provide a mechanism for inhibiting key pathogenic pathways. Additionally, the quinoline moiety has shown potential in disrupting protein-protein interactions that are critical for disease progression.

One of the most exciting aspects of this compound is its potential for further derivatization to enhance its therapeutic efficacy. By modifying various functional groups within its structure, researchers can fine-tune its pharmacological properties to achieve optimal bioavailability and target specificity. For instance, replacing the methyl group on the phenyl ring with an electron-withdrawing substituent could further improve its binding affinity while reducing off-target effects.

The regulatory landscape for novel pharmaceutical compounds continues to evolve, emphasizing the need for comprehensive characterization before clinical translation. This compound has been subjected to rigorous analytical testing to ensure its purity and stability under various conditions. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to confirm its molecular structure and assess its quality control parameters.

The future prospects for this compound are promising, with ongoing research focused on optimizing its synthetic routes and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development into a viable therapeutic agent. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.